2-(5-(furan-2-yl)isoxazol-3-yl)-N-phenethylacetamide
Overview
Description
The compound “2-(5-(furan-2-yl)isoxazol-3-yl)acetonitrile” is similar to the one you’re asking about . It has a molecular weight of 174.16 and is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “2-(5-(furan-2-yl)isoxazol-3-yl)acetonitrile” is 1S/C9H6N2O2/c10-4-3-7-6-9(13-11-7)8-2-1-5-12-8/h1-2,5-6H,3H2 .
Physical And Chemical Properties Analysis
The related compound “2-(5-(furan-2-yl)isoxazol-3-yl)acetonitrile” has a predicted density of 1.246±0.06 g/cm3 and a predicted boiling point of 352.0±32.0 °C .
Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Methodologies : A study by Gabriele et al. (2006) presented a convenient synthesis of 2-furan-2-ylacetamides, which could potentially be related to the synthesis or functionalization of compounds like 2-(5-(furan-2-yl)isoxazol-3-yl)-N-phenethylacetamide. This method involves a palladium-catalyzed oxidative aminocarbonylation, showcasing the versatility of furan compounds in organic synthesis (Gabriele et al., 2006).
Biological Activities
Antitumor Activities : Diana et al. (2010) synthesized a series of novel bis(indolyl)furans and bis(indolyl)isoxazoles with significant antiproliferative activity against various human tumor cell lines. While not directly mentioning this compound, this research highlights the potential of furan and isoxazole derivatives in the development of antitumor agents (Diana et al., 2010).
Antiprotozoal Activities : Patrick et al. (2007) explored the synthesis and in vitro antiprotozoal activities of dicationic 3,5-diphenylisoxazoles, demonstrating significant activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum. This study underscores the potential of isoxazole derivatives, closely related to the core structure of this compound, in antiprotozoal therapy (Patrick et al., 2007).
Material Science Applications
Polyester Synthesis : Jiang et al. (2014) discussed the enzymatic synthesis of biobased polyesters using 2,5-bis(hydroxymethyl)furan as a building block, showcasing the application of furan derivatives in the development of sustainable materials. While not directly related, this illustrates the utility of furan derivatives in material science, potentially extending to compounds like this compound for innovative applications (Jiang et al., 2014).
Safety and Hazards
The safety information for “5-(furan-2-yl)isoxazole-3-carbohydrazide” indicates that it should be stored in a dark place, under an inert atmosphere, at 2-8°C . The compound has a warning signal word, and the precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, and P304+P340 .
properties
IUPAC Name |
2-[5-(furan-2-yl)-1,2-oxazol-3-yl]-N-(2-phenylethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c20-17(18-9-8-13-5-2-1-3-6-13)12-14-11-16(22-19-14)15-7-4-10-21-15/h1-7,10-11H,8-9,12H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIRLOJNVRSEFRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CC2=NOC(=C2)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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